Cas no 918900-56-8 (2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine)

2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine structure
918900-56-8 structure
Product Name:2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
CAS No:918900-56-8
MF:C11H14N2O2
MW:206.241062641144
CID:768781
Update Time:2023-08-03

2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzazepine, 2,3,4,5-tetrahydro-2-methyl-8-nitro-
    • 2-methyl-8-nitro-1,3,4,5-tetrahydro-2-benzazepine
    • 2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
    • FYKGJTBCKZERNI-UHFFFAOYSA-N
    • Inchi: 1S/C11H14N2O2/c1-12-6-2-3-9-4-5-11(13(14)15)7-10(9)8-12/h4-5,7H,2-3,6,8H2,1H3
    • InChI Key: FYKGJTBCKZERNI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)CN(C)CCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Topological Polar Surface Area: 49.1
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd